1,1,1-trifluoro-N-(pyrrolidin-2-ylmethyl)methanamine

• Molecular Formula: C6H11F3N2
• Molecular Weight: 168.16 g/mol
• IUPAC Name: 1,1,1-trifluoro-N-(pyrrolidin-2-ylmethyl)methanamine
• InChI: InChI=1S/C6H11F3N2/c7-6(8,9)11-4-5-2-1-3-10-5/h5,10-11H,1-4H2
• InChI Key: WSWJKBGABPTHGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CNC(F)(F)F

Description

1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanamine is a compound that features a trifluoromethyl group attached to a methanamine backbone, with a pyrrolidin-2-ylmethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1,1-trifluoro-N-(pyrrolidin-2-ylmethyl)methanamine typically involves the reaction of trifluoromethylamine with pyrrolidine derivatives under controlled conditions. One common method involves the use of trifluoromethylamine hydrochloride and pyrrolidine in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, purification steps such as distillation and recrystallization are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the trifluoromethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amines or other derivatives.

Scientific Research Applications

1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery.

Medicine: Explored for its potential therapeutic properties, including as an enzyme inhibitor or receptor modulator.

Industry: Utilized in the development of advanced materials with unique properties

Mechanism of Action

The mechanism of action of 1,1,1-trifluoro-N-(pyrrolidin-2-ylmethyl)methanamine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily cross cell membranes. Once inside the cell, it can interact with enzymes or receptors, modulating their activity. The pyrrolidin-2-ylmethyl group contributes to the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

• 1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide
• 1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)ethanamine
• 1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)propanamine

Uniqueness

1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanamine is unique due to its specific combination of a trifluoromethyl group and a pyrrolidin-2-ylmethyl substituent. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .